Cas no 2645413-14-3 (1H-imidazol-4,5-d2-2-amine)

• Product Name: 1H-imidazol-4,5-d2-2-amine
• CAS No: 2645413-14-3
• MF: C₃H₅N₃
• MW: 85.1042230129242
• CID: 6825897
• PubChem ID: 172403891
• Update Time: 2025-02-26

1H-imidazol-4,5-d2-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-imidazol-4,5-d2-2-amine
• 2645413-14-3
• CS-24055

• Inchi： 1S/C3H5N3/c4-3-5-1-2-6-3/h1-2H,(H3,4,5,6)/i1D,2D
• InChI Key： DEPDDPLQZYCHOH-QDNHWIQGSA-N
• SMILES： N1C([2H])=C([2H])N=C1N

Computed Properties

• Exact Mass: 85.060900664Da
• Monoisotopic Mass: 85.060900664Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 45.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.7Ų